Cas no 284673-00-3 (Benzoic acid, 4-(cycloheptylamino)-3-nitro-)

• Product Name: Benzoic acid, 4-(cycloheptylamino)-3-nitro-
• CAS No: 284673-00-3
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 1435043
• Update Time: 2024-08-15

Benzoic acid, 4-(cycloheptylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(cycloheptylamino)-3-nitro-

• Inchi： 1S/C14H18N2O4/c17-14(18)10-7-8-12(13(9-10)16(19)20)15-11-5-3-1-2-4-6-11/h7-9,11,15H,1-6H2,(H,17,18)
• InChI Key： NLSYIDBGCHALOC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2CCCCCC2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 278.12674

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 471.6±40.0 °C(Predicted)
• PSA: 92.47
• pka: 4.06±0.10(Predicted)